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Compound of Interest

Compound Name: Methyl acetyl-L-cysteinate

Cat. No.: B1277627 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-acetyl-L-cysteine methyl

ester, a derivative of the widely studied N-acetyl-L-cysteine (NAC). This document details its

physicochemical properties, synthesis, and mechanism of action, with a focus on its

applications in research and drug development. Experimental protocols and relevant signaling

pathways are also presented to facilitate its use in a laboratory setting.

Physicochemical Properties
N-acetyl-L-cysteine methyl ester is the methyl ester derivative of N-acetyl-L-cysteine. The

esterification of the carboxyl group increases its lipophilicity, which is suggested to enhance its

cell permeability compared to its parent compound, NAC.[1][2][3]

Quantitative Data Summary
Below is a table summarizing the key quantitative data for N-acetyl-L-cysteine methyl ester

and, for comparison, its parent compound N-acetyl-L-cysteine.
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Property
N-acetyl-L-cysteine methyl
ester

N-acetyl-L-cysteine (NAC)

Molecular Weight 177.22 g/mol [4][5][6][7] 163.19 g/mol [8][9]

Molecular Formula C6H11NO3S[5][6][7] C5H9NO3S[8][9]

CAS Number 7652-46-2[4][6][7] 616-91-1[8][9]

Melting Point 77-81 °C[6] 106-108 °C[8]

Solubility
Chloroform (Sparingly),

Methanol (Slightly)[10]

Soluble in water, ethanol,

methanol, DMSO[8]

Optical Activity
[α]20/D −24.0±3°, c = 1% in

methanol[6]
---

Appearance
White to faint yellow powder or

crystals[6]
White crystalline powder

pKa --- 9.52 (thiol group)[8]

LogP --- -0.6[8]

Synthesis and Purification
The synthesis of N-acetyl-L-cysteine methyl ester is typically achieved through the esterification

of N-acetyl-L-cysteine. Several methods have been reported, with the most common involving

the use of methanol in the presence of an acid catalyst.

Experimental Protocol: Synthesis via Acid-Catalyzed
Esterification
This protocol describes a common method for the synthesis of N-acetyl-L-cysteine methyl

ester.[5][6]

Materials:

N-acetyl-L-cysteine

Dry Methanol
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Concentrated Sulfuric Acid (H₂SO₄)

Ethyl Acetate

Saturated Sodium Bicarbonate (NaHCO₃) solution

Anhydrous Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Rotary evaporator

Separatory funnel

Standard glassware for extraction and filtration

Procedure:

Suspend N-acetyl-L-cysteine in dry methanol in a round-bottom flask under a nitrogen

atmosphere.

Stir the suspension vigorously for 15 minutes at room temperature.

Slowly add a catalytic amount of concentrated sulfuric acid dropwise to the stirring

suspension.

Allow the reaction to stir at room temperature for 22-24 hours.

After the reaction is complete, add water to the mixture.

Remove the methanol and water under reduced pressure using a rotary evaporator.

Dilute the resulting residue with ethyl acetate and transfer to a separatory funnel.
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Wash the organic layer with a saturated aqueous sodium bicarbonate solution to neutralize

any remaining acid.

Separate the organic layer and extract the aqueous layer again with ethyl acetate.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter the solution to remove the drying agent.

Concentrate the filtrate in vacuo to yield N-acetyl-L-cysteine methyl ester as a white

crystalline solid.

Purification: The crude product can be further purified by recrystallization from a suitable

solvent system, such as diethyl ether/petroleum ether, to obtain a product with higher purity.[4]

Mechanism of Action and Signaling Pathways
The biological effects of N-acetyl-L-cysteine methyl ester are largely attributed to its

intracellular conversion to N-acetyl-L-cysteine and subsequently L-cysteine, a precursor to the

major endogenous antioxidant, glutathione (GSH).[1][2][3] The increased lipophilicity of the

methyl ester facilitates its passage across cell membranes.

The primary mechanisms of action include:

Replenishment of Intracellular Glutathione: By providing L-cysteine, it boosts the synthesis of

GSH, which is crucial for detoxifying reactive oxygen species (ROS) and other electrophilic

species.[11]

Direct ROS Scavenging: The thiol group of cysteine can directly scavenge free radicals.[11]

[12]

Modulation of Inflammatory Pathways: It has been shown to inhibit the activation of redox-

sensitive transcription factors such as NF-κB, which plays a key role in the inflammatory

response.[13]

Regulation of Cell Survival and Apoptosis: It can influence cell survival pathways, such as

the PI3K/Akt and mTOR pathways, and inhibit apoptosis.[14][15]
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Production of Hydrogen Sulfide (H₂S): Recent evidence suggests that NAC and its

derivatives can be converted to H₂S, a signaling molecule with cytoprotective effects.[12][16]

Signaling Pathways
1. Nrf2-Mediated Antioxidant Response

N-acetyl-L-cysteine and its derivatives can activate the Nrf2-ARE (Nuclear factor erythroid 2-

related factor 2 - Antioxidant Response Element) pathway, a critical cellular defense

mechanism against oxidative stress.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1277627#molecular-weight-of-n-acetyl-l-cysteine-
methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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